N-(4-(2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H14N4O5S/c23-15(20-10-3-4-13-14(6-10)27-9-26-13)7-11-8-28-18(21-11)22-17(25)12-2-1-5-19-16(12)24/h1-6,8H,7,9H2,(H,19,24)(H,20,23)(H,21,22,25)
• InChI Key: CBNNQGNLQITAGB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC3=CSC(=N3)NC(=O)C4=CC=CNC4=O
• Molecular Formula: C18H14N4O5S
• Molecular Weight: 398.4 g/mol

Description

The compound “N-(4-(2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide” is a complex organic molecule. It contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a thiazol-2-yl group, and a dihydropyridine-3-carboxamide group.

Future Directions

The future directions for this compound could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar compounds. Further studies could also explore its potential as a multi-drug resistance-reversal agent.

Mechanism of Action

Target of Action

The primary targets of this compound are VEGFR1 and P-glycoprotein efflux pumps (MDR1, ABCB1) . VEGFR1 is a receptor for vascular endothelial growth factor (VEGF), which plays a crucial role in angiogenesis, the process of new blood vessel formation. P-glycoprotein efflux pumps are involved in drug resistance by pumping out drugs from the cells, thus reducing their intracellular concentrations.

Mode of Action

This compound interacts with its targets by inhibiting their activity. It displays inhibition of VEGFR1 with IC50 values of 2.5 and 1.9 μM . It also inhibits P-gp efflux pumps with EC50 values in the range of 35–74 μM . By inhibiting these targets, the compound can overcome cancer chemoresistance via inhibition of angiogenesis and P-glycoprotein efflux pump activity .

Biochemical Pathways

The inhibition of VEGFR1 affects the VEGF-induced angiogenesis pathway, leading to a reduction in new blood vessel formation, which is crucial for tumor growth and metastasis . The inhibition of P-glycoprotein efflux pumps affects the drug efflux pathway, leading to an increase in the intracellular concentration of other drugs .

Pharmacokinetics

The compound’s ability to inhibit p-glycoprotein efflux pumps suggests that it may enhance the bioavailability of other drugs by preventing their efflux from the cells .

Result of Action

The compound’s action results in potent growth inhibition properties with IC50 values generally below 5 μM against various human cancer cell lines . It can induce apoptosis and cause both S-phase and G2/M-phase arrests in HeLa cell line . Therefore, it could be developed as a potential antitumor agent .